Cas no 5553-32-2 (3-[(prop-2-en-1-yl)amino]-1λ?-thiolane-1,1-dione hydrochloride)

3-[(prop-2-en-1-yl)amino]-1λ?-thiolane-1,1-dione hydrochloride is a chemically synthesized compound featuring a thiolane-1,1-dione core modified with a prop-2-en-1-ylamino substituent. The hydrochloride salt form enhances its solubility and stability, making it suitable for various research and pharmaceutical applications. The presence of the thiolane-1,1-dione moiety contributes to its potential as a versatile intermediate in organic synthesis, particularly in the development of sulfur-containing heterocycles. The prop-2-en-1-ylamino group offers reactivity for further functionalization, enabling its use in cross-coupling or polymerization reactions. This compound is of interest in medicinal chemistry due to its structural similarity to bioactive molecules, suggesting potential utility in drug discovery. Its well-defined molecular structure ensures reproducibility in experimental settings.
3-[(prop-2-en-1-yl)amino]-1λ?-thiolane-1,1-dione hydrochloride structure
5553-32-2 structure
Product Name:3-[(prop-2-en-1-yl)amino]-1λ?-thiolane-1,1-dione hydrochloride
CAS No:5553-32-2
MF:C7H14ClNO2S
MW:211.70955991745
CID:375072
PubChem ID:45074742
Update Time:2025-07-02

3-[(prop-2-en-1-yl)amino]-1λ?-thiolane-1,1-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-(Allylamino)tetrahydrothiophene 1,1-dioxide
    • 3-Thiophenamine,tetrahydro-N-2-propen-1-yl-, 1,1-dioxide, hydrochloride (1:1)
    • Allyl-(1,1-dioxo-tetrahydro-1lambda*6*-thiophen-3-yl)-amine hydrochloride
    • ALLYL-(1,1-DIOXO-TETRAHYDRO-1LAMBDA6-THIOPHEN-3-YL)-AMINE
    • ALLYL-(1,1-DIOXO-TETRAHYDROTHIOPHEN-3-YL)-AMINE
    • N-allyltetrahydrothiophen-3-amine 1,1-dioxide(SALTDATA: HCl)
    • ALLYL-(1,1-DIOXO-TETRAHYDRO-1-THIOPHEN-3-YL)-AMINE
    • IFLAB-BB F1294-0153
    • 3-[(prop-2-en-1-yl)amino]-1λ?-thiolane-1,1-dione hydrochloride
    • 3-(prop-2-en-1-ylamino)-1$l^{6}-thiolane-1,1-dione hydrochloride
    • 1,1-dioxo-N-prop-2-enylthiolan-3-amine;hydrochloride
    • N-Allyltetrahydro-3-thiophenamine1,1-dioxide hydrochloride
    • 3-(Allylamino)tetrahydrothiophene 1,1-dioxide hydrochloride
    • MFCD06799660
    • CS-0453583
    • BS-37965
    • N-allyltetrahydro-3-thiophenamine 1,1-dioxide hydrochloride
    • 3-[(prop-2-en-1-yl)amino]-1lambda6-thiolane-1,1-dione hydrochloride
    • EN300-51426
    • AKOS023552843
    • 5553-32-2
    • G29338
    • N-Allyltetrahydro-3-thiophenamine 1,1-dioxide HCl
    • 3-(PROP-2-EN-1-YLAMINO)-1??-THIOLANE-1,1-DIONE HYDROCHLORIDE
    • MDL: MFCD06799660
    • Inchi: 1S/C7H13NO2S.ClH/c1-2-4-8-7-3-5-11(9,10)6-7;/h2,7-8H,1,3-6H2;1H
    • InChI Key: WKPLATIOZRZXOQ-UHFFFAOYSA-N
    • SMILES: Cl.S1(CCC(C1)NCC=C)(=O)=O

Computed Properties

  • Exact Mass: 175.06700
  • Monoisotopic Mass: 211.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 227
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.6A^2

Experimental Properties

  • Boiling Point: 354.6°Cat760mmHg
  • Flash Point: 168.3°C
  • PSA: 54.55000
  • LogP: 1.42080

3-[(prop-2-en-1-yl)amino]-1λ?-thiolane-1,1-dione hydrochloride Pricemore >>

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